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Compound of Interest

Compound Name: Metalaxyl-13C6

Cat. No.: B1146161 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity,

isotopically labeled standards, Metalaxyl-13C6 serves as a critical internal standard for

quantitative analysis, particularly in isotope dilution mass spectrometry (IDMS). This guide

provides an in-depth overview of its commercial availability, technical specifications, and a

representative experimental protocol for its use in pesticide residue analysis.

Data Presentation: Commercial Availability and
Specifications
Metalaxyl-13C6 is available from several reputable suppliers of analytical standards and

research chemicals. The following table summarizes the key quantitative data from prominent

commercial sources.
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Experimental Protocols: Isotope Dilution Mass
Spectrometry for Pesticide Residue Analysis
The primary application of Metalaxyl-13C6 is as an internal standard in quantitative mass

spectrometry-based methods to correct for matrix effects and variations in sample preparation

and instrument response.[1][2][3][4] A common and effective sample preparation technique for

pesticide residue analysis in various matrices is the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method.[5][6][7]

Objective: To accurately quantify Metalaxyl residues in a food matrix (e.g., fruits, vegetables)

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Metalaxyl-13C6
as an internal standard.

Materials:
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Homogenized sample matrix (e.g., tomato, cucumber)

Metalaxyl analytical standard

Metalaxyl-13C6 internal standard

Acetonitrile (ACN)

Water (LC-MS grade)

Formic acid

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (optional, for pigmented matrices)

Centrifuge tubes (50 mL and 2 mL)

Vortex mixer

Centrifuge

Syringe filters (0.22 µm)

LC-MS/MS system

Methodology:

Standard Preparation:

Prepare a stock solution of the Metalaxyl analytical standard in acetonitrile (e.g., 1000

µg/mL).
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Prepare a stock solution of the Metalaxyl-13C6 internal standard in acetonitrile (e.g., 1000

µg/mL).

From the stock solutions, prepare a series of calibration standards in blank matrix extract,

each containing a constant concentration of the Metalaxyl-13C6 internal standard and

varying concentrations of the Metalaxyl analytical standard.

Sample Extraction (QuEChERS):

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add a known amount of the Metalaxyl-13C6 internal standard solution.

Vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at ≥4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer (supernatant) to a 2 mL centrifuge tube

containing a mixture of d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg

C18). For samples with high pigment content, GCB may be included.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

LC-MS/MS Analysis:

Take the supernatant from the d-SPE step and filter it through a 0.22 µm syringe filter.

Inject an aliquot into the LC-MS/MS system.
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Chromatographic Conditions (Representative):

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient elution program.

Flow rate: 0.3 mL/min.

Column temperature: 40 °C.

Mass Spectrometry Conditions (Representative):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Monitor the precursor-to-product ion transitions for both Metalaxyl and Metalaxyl-13C6.

Quantification:

Generate a calibration curve by plotting the ratio of the peak area of Metalaxyl to the peak

area of Metalaxyl-13C6 against the concentration of Metalaxyl.

Calculate the concentration of Metalaxyl in the sample by using the peak area ratio

obtained from the sample analysis and the calibration curve.

Mandatory Visualization
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Caption: Procurement and experimental workflow for using Metalaxyl-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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